Cas no 78648-34-7 (5-(2-methylphenyl)amino-5-oxopentanoic Acid)

5-(2-methylphenyl)amino-5-oxopentanoic Acid structure
78648-34-7 structure
Product Name:5-(2-methylphenyl)amino-5-oxopentanoic Acid
CAS No:78648-34-7
MF:C12H15NO3
MW:221.252403497696
CID:3084333
PubChem ID:768877
Update Time:2025-07-24

5-(2-methylphenyl)amino-5-oxopentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-methylphenyl)carbamoyl]butanoic acid
    • STK267886
    • 2'-methylglutaranilic acid
    • 5-(2-methylanilino)-5-oxopentanoic acid
    • BRD-K18206853-001-01-4
    • MFCD00029861
    • Z56754004
    • CCG-294450
    • Cambridge id 7136882
    • SR-01000400726-1
    • 5-[(2-methylphenyl)amino]-5-oxopentanoic acid
    • CBKinase1_002385
    • AKOS000987320
    • 5- [(2- methylphenyl)amino]- 5- oxopentanoicacid
    • EN300-10189403
    • 666-050-6
    • CBKinase1_014785
    • SCHEMBL7822083
    • G40677
    • 78648-34-7
    • SR-01000400726
    • Oprea1_169590
    • 5-(2-methylphenyl)amino-5-oxopentanoic Acid
    • Inchi: 1S/C12H15NO3/c1-9-5-2-3-6-10(9)13-11(14)7-4-8-12(15)16/h2-3,5-6H,4,7-8H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: FDGLRKQOJAIJCL-UHFFFAOYSA-N
    • SMILES: O=C(CCCC(=O)O)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 221.10519334Da
  • Monoisotopic Mass: 221.10519334Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.4Ų

5-(2-methylphenyl)amino-5-oxopentanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M358265-5mg
5-[(2-methylphenyl)amino]-5-oxopentanoic Acid
78648-34-7
5mg
$ 50.00 2022-06-03
TRC
M358265-10mg
5-[(2-methylphenyl)amino]-5-oxopentanoic Acid
78648-34-7
10mg
$ 65.00 2022-06-03
TRC
M358265-50mg
5-[(2-methylphenyl)amino]-5-oxopentanoic Acid
78648-34-7
50mg
$ 160.00 2022-06-03
Enamine
EN300-10189403-0.05g
4-[(2-methylphenyl)carbamoyl]butanoic acid
78648-34-7 95.0%
0.05g
$76.0 2025-03-21
Enamine
EN300-10189403-0.1g
4-[(2-methylphenyl)carbamoyl]butanoic acid
78648-34-7 95.0%
0.1g
$113.0 2025-03-21
Enamine
EN300-10189403-0.25g
4-[(2-methylphenyl)carbamoyl]butanoic acid
78648-34-7 95.0%
0.25g
$162.0 2025-03-21
Enamine
EN300-10189403-0.5g
4-[(2-methylphenyl)carbamoyl]butanoic acid
78648-34-7 95.0%
0.5g
$310.0 2025-03-21
Enamine
EN300-10189403-1.0g
4-[(2-methylphenyl)carbamoyl]butanoic acid
78648-34-7 95.0%
1.0g
$414.0 2025-03-21
Enamine
EN300-10189403-2.5g
4-[(2-methylphenyl)carbamoyl]butanoic acid
78648-34-7 95.0%
2.5g
$810.0 2025-03-21
Enamine
EN300-10189403-5.0g
4-[(2-methylphenyl)carbamoyl]butanoic acid
78648-34-7 95.0%
5.0g
$1199.0 2025-03-21

Additional information on 5-(2-methylphenyl)amino-5-oxopentanoic Acid

Introduction to 5-(2-methylphenyl)amino-5-oxopentanoic Acid (CAS No. 78648-34-7) and Its Emerging Applications in Chemical Biology

5-(2-methylphenyl)amino-5-oxopentanoic Acid, identified by the CAS number 78648-34-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a combination of an amino group, a carboxylic acid moiety, and an aromatic ring substituent, exhibits promising characteristics for various biochemical applications. The presence of the 2-methylphenyl (tolyl) group enhances its solubility and interaction with biological targets, making it a valuable candidate for drug discovery and molecular research.

The synthesis and characterization of 5-(2-methylphenyl)amino-5-oxopentanoic Acid have been refined through advanced organic chemistry techniques, ensuring high purity and yield. Its molecular structure, characterized by a five-carbon chain with a ketone group at the third position and an amino group at the fifth position, provides a versatile scaffold for further chemical modifications. These modifications can be tailored to enhance specific biological activities, such as receptor binding affinity or enzyme inhibition.

Recent studies have highlighted the potential of 5-(2-methylphenyl)amino-5-oxopentanoic Acid in modulating inflammatory pathways and neurodegenerative diseases. The compound’s ability to interact with specific protein targets has been demonstrated in in vitro assays, where it exhibited inhibitory effects on key enzymes involved in oxidative stress and inflammation. For instance, research has shown that derivatives of this compound can selectively inhibit cyclooxygenase (COX)-2, a well-known target in anti-inflammatory therapies.

The pharmacological relevance of 5-(2-methylphenyl)amino-5-oxopentanoic Acid has also been explored in the context of cancer research. Preliminary findings suggest that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and enhancing reactive oxygen species (ROS) production. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as a lead compound for novel anticancer agents. The aromatic ring substituent plays a crucial role in these interactions, providing favorable binding affinities to target proteins.

In the realm of drug development, the versatility of 5-(2-methylphenyl)amino-5-oxopentanoic Acid makes it an attractive intermediate for synthesizing more complex pharmacophores. Researchers have leveraged its scaffold to develop libraries of compounds with enhanced pharmacokinetic profiles. Techniques such as structure-activity relationship (SAR) studies have been employed to optimize its biological activity by modifying substituents on the aromatic ring or adjusting the length of the carbon chain. These efforts have led to the identification of novel analogs with improved efficacy and reduced toxicity.

The analytical characterization of 5-(2-methylphenyl)amino-5-oxopentanoic Acid has been performed using state-of-the-art spectroscopic methods, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques have confirmed the structural integrity of the compound and provided insights into its conformational dynamics in solution. High-performance liquid chromatography (HPLC) has also been utilized for purity assessment, ensuring that impurities do not interfere with biological assays.

The synthetic pathways for producing 5-(2-methylphenyl)amino-5-oxopentanoic Acid have been optimized to maximize yield while maintaining high enantiomeric purity. Chiral resolution techniques, such as diastereomeric salt formation followed by crystallization, have been employed to isolate enantiomerically pure forms of the compound. This is crucial for applications where stereochemistry significantly influences biological activity, such as in asymmetric synthesis or chiral drug development.

The future prospects of 5-(2-methylphenyl)amino-5-oxopentanoic Acid in therapeutic applications are promising. Ongoing research aims to explore its potential in treating neurodegenerative disorders like Alzheimer’s disease and Parkinson’s disease, where modulation of protein aggregation and oxidative stress is critical. Additionally, its role in metabolic diseases is being investigated, with preliminary data suggesting that it may influence glucose homeostasis by interacting with key enzymes involved in glycolysis and lipogenesis.

In conclusion, 5-(2-methylphenyl)amino-5-oxopentanoic Acid (CAS No. 78648-34-7) represents a significant advancement in chemical biology due to its unique structural features and diverse biological activities. Its potential applications span multiple therapeutic areas, from anti-inflammatory treatments to cancer therapeutics. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited